
4-Bromobenzo[a]anthracene molecular weight
and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromobenzo[a]anthracene

Cat. No.: B1265999 Get Quote

An In-depth Technical Guide to 4-Bromobenzo[a]anthracene

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Bromobenzo[a]anthracene, tailored for researchers, scientists, and

professionals in drug development.

Chemical Identity and Properties
4-Bromobenzo[a]anthracene is a brominated polycyclic aromatic hydrocarbon (PAH). Its core

structure, benzo[a]anthracene, is a foundational molecule in the study of aromatic compounds.

The addition of a bromine atom at the 4-position introduces specific reactivity and physical

characteristics relevant to synthetic chemistry and materials science.

Quantitative Data Summary
The key physicochemical properties of 4-Bromobenzo[a]anthracene are summarized in the

table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C18H11Br [1]

Molecular Weight 307.18 g/mol

CAS Number 61921-39-9 [1][2]

Melting Point 215-216 °C [1]

Boiling Point 483 °C [1]

Density 1.477 g/cm³ [1]

Flash Point 245 °C [1]

Refractive Index 1.782 [1]

Experimental Protocols
Detailed experimental protocols for the specific synthesis or analysis of 4-
Bromobenzo[a]anthracene are not readily available in the public domain. However, general

methodologies for the synthesis of anthracene derivatives and the analysis of polycyclic

aromatic hydrocarbons (PAHs) are well-established and can be adapted.

General Synthesis of Anthracene Derivatives
The synthesis of substituted anthracenes can be achieved through various methods, including:

Friedel–Crafts reactions

Elbs reaction

Aromatic cyclodehydration

Bradsher-type reactions

Metal-catalyzed reactions with alkynes

One common strategy involves the functionalization of a pre-existing anthracene core. For

instance, bromination of benzo[a]anthracene could potentially yield 4-
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Bromobenzo[a]anthracene, though regioselectivity would be a critical factor to control.

Analytical Methods for Polycyclic Aromatic
Hydrocarbons (PAHs)
The analysis of PAHs, including brominated derivatives, is crucial for environmental monitoring

and chemical research. Commonly employed analytical techniques include Gas

Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).[3]

A general workflow for the analysis of PAHs in a sample matrix is as follows:

Sample Preparation: Extraction of the PAHs from the sample matrix. This can be achieved

using techniques like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) for

solid samples.

Chromatographic Separation: The extracted PAHs are then separated using either GC or

HPLC. For HPLC, a C18 stationary phase is often used with gradient elution.

Detection: Separated compounds are detected using various methods. Fluorescence

detection is particularly sensitive for many PAHs. Mass spectrometry (MS) coupled with GC

or HPLC provides both quantification and structural information.

Logical Relationship Diagram
The following diagram illustrates the fundamental relationship between the chemical name, its

molecular formula, and its calculated molecular weight.

Figure 1: Core Properties of 4-Bromobenzo[a]anthracene
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Figure 1: Core Properties of 4-Bromobenzo[a]anthracene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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